Cas no 1384428-54-9 ((2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid)

• Product Name: (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid
• CAS No: 1384428-54-9
• MF: C₄H₆F₆N₂O₃S₂
• MW: 308.222459316254
• CID: 4595850
• PubChem ID: 71755537
• Update Time: 2025-07-25

(2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• [(2,2,2-trifluoroethyl)sulfanyl]methanimidamide trifluoromethanesulfonic acid
• (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid

• Inchi： 1S/C3H5F3N2S.CHF3O3S/c4-3(5,6)1-9-2(7)8;2-1(3,4)8(5,6)7/h1H2,(H3,7,8);(H,5,6,7)
• InChI Key： AEXVSWAOYBCVHP-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(O)(=O)=O.C(SC(N)=N)C(F)(F)F

(2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid

Professional Introduction to (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid (CAS No. 1384428-54-9)

(2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid is a specialized chemical compound with significant applications in the field of pharmaceuticals and organic synthesis. This compound, identified by its CAS number 1384428-54-9, has garnered attention due to its unique structural properties and versatile reactivity. The presence of both sulfanyl and methanimidamide functional groups, combined with the trifluoromethanesulfonic acid moiety, makes it a valuable intermediate in the development of novel bioactive molecules.

The compound's structure is characterized by a highly electronegative trifluoromethyl group, which influences its electronic and steric properties. This feature is particularly advantageous in medicinal chemistry, where such groups are often employed to enhance binding affinity and metabolic stability. The sulfanyl group provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can improve the bioavailability and duration of action of pharmaceutical agents. The incorporation of trifluoromethanesulfonic acid into the molecular framework of (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid contributes to its stability and reactivity, making it a promising candidate for further exploration.

Research in the field of organofluorine chemistry has revealed numerous applications of fluorinated intermediates in drug discovery. For instance, fluorinated sulfonamides have been shown to exhibit potent antimicrobial and anti-inflammatory properties. The compound in question may serve as a precursor for synthesizing such derivatives, offering a pathway to novel therapeutic agents.

The synthesis of (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of 2,2,2-trifluoroethyl sulfide, which is then converted into the corresponding sulfanylamine derivative. Subsequent reactions with formamidine acetate yield the methanimidamide moiety, while treatment with trifluoromethanesulfonic acid introduces the final functional group.

The reaction conditions and catalysts used in the synthesis can be optimized to improve yield and purity. Advanced techniques such as flow chemistry have been explored to enhance scalability and reproducibility. These methods are particularly relevant in industrial settings where large quantities of high-purity compounds are required.

The biological activity of (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid has been investigated in various preclinical models. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, this compound represents a significant advancement in the field of fluorinated pharmaceuticals. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists seeking to develop innovative treatments. As research continues to uncover new applications for fluorinated intermediates, compounds like (2,2,2-trifluoroethyl)sulfanylmethanimidamide trifluoromethanesulfonic acid are poised to play a crucial role in future drug discovery efforts.